
1-methoxy-2-propanol chemical properties and
structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methoxypropanol

Cat. No.: B072326 Get Quote

An In-depth Technical Guide to 1-Methoxy-2-propanol: Chemical Properties and Structure

Abstract
This technical guide provides a comprehensive overview of the chemical structure, properties,

and experimental protocols related to 1-methoxy-2-propanol (also known as propylene glycol

monomethyl ether, PGME). It is intended for researchers, scientists, and professionals in drug

development and chemical manufacturing. This document consolidates critical data on its

physicochemical, thermodynamic, and toxicological properties, presenting them in accessible

tables. Furthermore, it outlines standard experimental methodologies for its synthesis and

analysis and employs visual diagrams to illustrate key processes and structures, adhering to

specified technical guidelines.

Chemical Structure and Identification
1-methoxy-2-propanol is a colorless, flammable liquid belonging to the glycol ether family.[1] Its

structure consists of a propane backbone with a methoxy group at position 1 and a hydroxyl

group at position 2. It is produced primarily as a racemic mixture.

The chemical identity and key identifiers for 1-methoxy-2-propanol are summarized in Table 1.

Table 1: Chemical Identifiers for 1-Methoxy-2-propanol
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Identifier Value Reference

IUPAC Name 1-methoxypropan-2-ol [2]

Molecular Formula C₄H₁₀O₂ [2][3]

Molecular Weight 90.12 g/mol [2][4]

CAS Number 107-98-2 [2][3]

EC Number 203-539-1 [2][5]

SMILES CC(COC)O [2]

InChI Key
ARXJGSRGQADJSQ-

UHFFFAOYSA-N
[2][3]

| Synonyms | Propylene glycol monomethyl ether (PGME), α-Propylene glycol monomethyl

ether, Dowanol PM |[3][6] |

Caption: 2D chemical structure of 1-methoxy-2-propanol.

Physicochemical Properties
1-methoxy-2-propanol is a clear, colorless liquid with a mild, ethereal odor.[1][2] It is completely

miscible with water and many organic solvents.[7][8] This high solubility in both aqueous and

organic media makes it a versatile solvent and coupling agent in various industrial applications.

[9]

Table 2: Physical and Chemical Properties of 1-Methoxy-2-propanol
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Property Value Unit Conditions Reference

Appearance
Colorless
liquid

- Ambient [2][4]

Odor
Mild, ethereal,

sweetish
- - [2][10][11]

Boiling Point 118 - 121 °C 760 mmHg [4][7][12]

Melting Point -95 to -97 °C - [7][8][13]

Density 0.916 - 0.924 g/mL 25 °C [4][10][14]

Vapor Pressure 10.9 - 12.5 mmHg 25 °C [2][4][13]

Vapor Density 3.11 - 3.12 (Air = 1.0) - [4][7][14]

Water Solubility
Completely

miscible
- 20 °C [7][12]

Refractive Index 1.403 - 1.407 n20/D 20 °C [10][12][13]

Viscosity 1.81 - 1.90 cP (mPa·s) 20 °C [8][11][12]

Surface Tension 27.00 dyn/cm - [12]

| Partition Coefficient (log P) | < 1 | - | 20 °C |[7] |

Thermodynamic and Spectroscopic Data
The thermodynamic properties of 1-methoxy-2-propanol are crucial for process design and

safety assessments. Spectroscopic data are vital for its identification and quantification.

Table 3: Thermodynamic Properties of 1-Methoxy-2-propanol
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Property Value Unit Reference

Flash Point (Closed

Cup)
31.1 - 33 °C [7][11]

Flash Point (Open

Cup)
36 °C [8]

Autoignition

Temperature
278 °C (532 °F) [14]

Molar Heat of

Vaporization
32.64 kJ/mol [8]

| Specific Heat Capacity | 49.5 | cal/mol·K |[12] |

Spectroscopic Data:

¹H NMR, ¹³C NMR, IR, and Mass Spectrometry data are available for 1-methoxy-2-propanol

and serve as fingerprints for its identification.[3][15][16] These spectra are crucial for quality

control and research applications. For instance, ¹H NMR spectroscopy can be used to

distinguish between the primary (1-methoxy-2-propanol) and secondary (2-methoxy-1-

propanol) alcohol isomers.[15]

Safety and Toxicology
1-methoxy-2-propanol is classified as a flammable liquid and can cause drowsiness or

dizziness upon exposure.[5][17] While considered less toxic than ethylene glycol ethers,

appropriate safety precautions are necessary.[9][18]

Table 4: Safety and Flammability Data
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Parameter Value Unit Reference

Lower Explosive

Limit (LEL)
1.48 - 1.6 % (V) [4][7]

Upper Explosive Limit

(UEL)
13.74 - 18.8 % (V) [4][7]

UN Number 3092 - [2]

| GHS Hazard Statements | H226, H336 | - |[5][17] |

Toxicological Profile: Exposure can cause irritation to the skin, eyes, and respiratory tract.[2]

[19] High concentrations of vapor may lead to central nervous system effects such as

dizziness, drowsiness, and headache.[9][11][20] The alpha-isomer (1-methoxy-2-propanol) is

considered to have low toxicity, whereas the beta-isomer (2-methoxy-1-propanol), which may

be present as an impurity, is associated with higher toxicity.[20][21]

Table 5: Toxicological Data | Endpoint | Species | Value | Reference | | :--- | :--- | :--- | :--- | | LD₅₀

(Oral) | Rat | 4,016 - 5,660 | mg/kg |[7][9] | | LD₅₀ (Oral) | Mouse | 11,700 | mg/kg |[11] | | LC₅₀

(Inhalation) | Rat | 7,000 - 10,000 | ppm / 5-6 h |[7][9] | | TLV-TWA (ACGIH) | Human | 100 | ppm

|[10] | | STEL (ACGIH) | Human | 150 | ppm |[10] |

Experimental Protocols
Synthesis of 1-Methoxy-2-propanol
The primary industrial method for synthesizing 1-methoxy-2-propanol is the reaction of

propylene oxide with methanol.[8][22] The reaction is typically base-catalyzed, which favors the

formation of the desired primary alcohol isomer, 1-methoxy-2-propanol, over the secondary

alcohol, 2-methoxy-1-propanol.[23]

General Protocol:

Reactant Charging: Propylene oxide and an excess of methanol are charged into a suitable

reactor.[22]
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Catalyst Addition: A basic catalyst, such as sodium hydroxide (NaOH) or a specialized

heterogeneous catalyst like magnesium oxide (MgO), is introduced.[22][23]

Reaction: The mixture is heated and stirred under controlled temperature and pressure,

allowing for the ring-opening of the propylene oxide epoxide by methanol.[23][24]

Purification: The resulting product mixture, containing 1-methoxy-2-propanol, unreacted

methanol, the 2-methoxy-1-propanol isomer, and other byproducts, is subjected to distillation

to isolate the purified 1-methoxy-2-propanol.[8][22]
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+

Methanol

1-Methoxy-2-propanol
(Primary Product, ~90-98%)

Reaction

2-Methoxy-1-propanol
(Isomer)

Side Reaction

Basic Catalyst
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Caption: Synthesis pathway of 1-methoxy-2-propanol.

Quantification in Biological Samples
A common requirement in toxicological and occupational health studies is the quantification of

1-methoxy-2-propanol and its metabolites in biological matrices like plasma or urine.[2] Gas

chromatography is a frequently used analytical technique for this purpose.[25]

General Protocol (GC-FID):

Sample Preparation: A known volume of plasma or urine is obtained. An internal standard is

added.

Extraction: The sample undergoes solvent extraction to isolate 1-methoxy-2-propanol and its

metabolites from the biological matrix.[2]
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Analysis: The extract is injected into a Gas Chromatograph equipped with a Flame Ionization

Detector (GC-FID).[25] A capillary column is used for separation.

Quantification: The concentration is determined by comparing the peak areas of the analyte

and its metabolite to those of a calibration curve prepared with known standards. The limit of

quantification is typically in the low µg/mL range.[25]

1. Sample Collection
(Plasma or Urine) 2. Solvent Extraction 3. GC-FID Analysis

(Capillary Column)
4. Data Processing
(Peak Integration)

5. Quantification
(vs. Calibration Curve)

Click to download full resolution via product page

Caption: Experimental workflow for analyzing 1-methoxy-2-propanol.

Metabolism
Upon absorption, 1-methoxy-2-propanol is readily metabolized. The primary metabolic pathway

for the alpha-isomer involves its conversion to 1,2-propanediol (propylene glycol).[25] The more

toxic beta-isomer (2-methoxy-1-propanol) is metabolized via alcohol/aldehyde dehydrogenase

to form 2-methoxypropionic acid, which is linked to its adverse health effects.[20][21]
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(Propylene Glycol)

Metabolism
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Caption: Metabolic pathways for isomers of propylene glycol methyl ether.

Applications
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Due to its excellent solvent properties, 1-methoxy-2-propanol is widely used across various

industries.[8][9]

Coatings and Inks: It serves as a solvent for paints, lacquers, varnishes, and printing inks.[9]

[13][18]

Cleaners: It is used as a coupling agent and solvent in industrial and household cleaning

formulations.[9]

Chemical Intermediate: It is a precursor in the synthesis of other chemicals, most notably

propylene glycol methyl ether acetate (PMA).

Other Uses: It also finds application as a fuel antifreeze, an extractant, and in agricultural

pesticide formulations.[8][9][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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